![molecular formula C15H12ClFN2OS B5739230 N-(3-acetylphenyl)-N'-(3-chloro-4-fluorophenyl)thiourea](/img/structure/B5739230.png)
N-(3-acetylphenyl)-N'-(3-chloro-4-fluorophenyl)thiourea
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Overview
Description
N-(3-acetylphenyl)-N'-(3-chloro-4-fluorophenyl)thiourea (abbreviated as ACPT) is a chemical compound that has been synthesized for various scientific research applications. The compound has shown promising results in its mechanism of action, biochemical and physiological effects, and advantages for lab experiments.
Mechanism of Action
The mechanism of action of N-(3-acetylphenyl)-N'-(3-chloro-4-fluorophenyl)thiourea is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. Additionally, this compound has been shown to bind to the dopamine transporter, a protein that is involved in the regulation of dopamine levels in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. The compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models of arthritis. Additionally, this compound has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
N-(3-acetylphenyl)-N'-(3-chloro-4-fluorophenyl)thiourea has several advantages for lab experiments, including its ability to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, this compound has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on N-(3-acetylphenyl)-N'-(3-chloro-4-fluorophenyl)thiourea. One area of research could focus on the development of more potent and selective inhibitors of COX-2. Additionally, future research could investigate the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity in humans.
In conclusion, this compound is a promising compound that has shown potential in various scientific research applications. The compound has shown promising results in its mechanism of action, biochemical and physiological effects, and advantages for lab experiments. However, further research is needed to fully understand the compound's potential and limitations.
Synthesis Methods
N-(3-acetylphenyl)-N'-(3-chloro-4-fluorophenyl)thiourea can be synthesized by reacting 3-acetylphenyl isothiocyanate with 3-chloro-4-fluoroaniline in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a melting point of 176-178°C.
Scientific Research Applications
N-(3-acetylphenyl)-N'-(3-chloro-4-fluorophenyl)thiourea has been used in various scientific research applications, including cancer research, anti-inflammatory research, and neuroprotective research. The compound has shown promising results in inhibiting the growth of cancer cells and reducing inflammation in animal models. Additionally, this compound has shown neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
1-(3-acetylphenyl)-3-(3-chloro-4-fluorophenyl)thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClFN2OS/c1-9(20)10-3-2-4-11(7-10)18-15(21)19-12-5-6-14(17)13(16)8-12/h2-8H,1H3,(H2,18,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSXXCZCTEJRCLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=S)NC2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClFN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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